Cas no 816-50-2 (alpha-hydroxy-isobutyric acid, n-butyl ester)

• Product Name: alpha-hydroxy-isobutyric acid, n-butyl ester
• CAS No: 816-50-2
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 986961
• PubChem ID: 221485
• Update Time: 2025-04-20

alpha-hydroxy-isobutyric acid, n-butyl ester Chemical and Physical Properties

Names and Identifiers

• alpha-hydroxy-isobutyric acid, n-butyl ester
• butyl 2-hydroxy-2-methylpropanoate
• α-Hydroxyisobutyric acid butyl ester
• DTXSID50278111
• 816-50-2
• 2-Hydroxy-isobutyric acid butyl ester
• butyl (s)-(-)-2-hydroxy-2-methylpropanoate
• AKOS006240719
• NSC-6118
• SCHEMBL442926
• NSC6118
• KDOLGPLJUMQYBO-UHFFFAOYSA-N
• DS-007377
• butyl 2-hydroxy-2-methyl-propanoate

• Inchi： 1S/C8H16O3/c1-4-5-6-11-7(9)8(2,3)10/h10H,4-6H2,1-3H3
• InChI Key： KDOLGPLJUMQYBO-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)O)=O)CCCC

Computed Properties

• Exact Mass: 160.11
• Monoisotopic Mass: 160.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 186°C at 760 mmHg
• Flash Point: 64.6°C
• Refractive Index: 1.437
• PSA: 46.53000
• LogP: 1.10060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols